Cas no 2171220-82-7 ((2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid
• CAS No: 2171220-82-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6212315
• PubChem ID: 165514032
• Update Time: 2025-06-15

(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid
• 2171220-82-7
• EN300-1520699
• (2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-methylbutanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)23(24(30)31)27-22(29)14-26(12-7-13-26)28-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21,23H,7,12-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t23-/m0/s1
• InChI Key： NSGVGPFVDJKJDB-QHCPKHFHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](C(=O)O)C(C)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid

Comprehensive Analysis of (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid (CAS No. 2171220-82-7)

The compound (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid (CAS No. 2171220-82-7) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl ring, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and peptide-based therapeutics.

One of the key features of CAS No. 2171220-82-7 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a critical component in SPPS, as it protects the amino acid during the synthesis process, ensuring high purity and yield. This compound’s cyclobutyl moiety also contributes to its stability and conformational rigidity, which are essential for designing peptide mimics and small-molecule inhibitors. These properties align with current trends in precision medicine and targeted drug delivery, topics that dominate modern biomedical research.

In the context of AI-driven drug discovery, (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid has garnered attention for its potential in computational chemistry and molecular modeling. Researchers frequently search for compounds like this to explore their binding affinity and pharmacokinetic properties using machine learning algorithms. The integration of AI tools in chemical synthesis has revolutionized the way scientists approach lead optimization, making compounds like CAS No. 2171220-82-7 indispensable in modern labs.

Another area of interest is the compound’s potential in green chemistry. With growing emphasis on sustainable synthesis, the Fmoc-protected amino acid derivative offers advantages such as reduced waste and improved efficiency. This aligns with the global push toward environmentally friendly practices in pharmaceutical manufacturing. Searches for eco-friendly peptide synthesis and green solvents often highlight the importance of compounds like (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid.

From a structural perspective, the cyclobutyl ring in CAS No. 2171220-82-7 introduces unique steric constraints, which can influence the bioactivity of derived peptides. This structural feature is particularly relevant in the design of cyclic peptides and macrocyclic drugs, which are gaining traction due to their enhanced target selectivity and metabolic stability. As the demand for next-generation therapeutics grows, compounds with such tailored properties are becoming increasingly valuable.

In summary, (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylbutanoic acid (CAS No. 2171220-82-7) is a versatile and highly specialized compound with broad applications in peptide chemistry, drug development, and computational biology. Its relevance to cutting-edge topics like AI-assisted research and sustainable chemistry ensures its continued importance in scientific advancements. For researchers seeking high-purity intermediates or exploring innovative therapeutic platforms, this compound represents a critical tool in their toolkit.